(2R)-3-(2,5-Difluorophenyl)-2-methylpropanoic acid

• IUPAC Name: (2R)-3-(2,5-difluorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10F2O2/c1-6(10(13)14)4-7-5-8(11)2-3-9(7)12/h2-3,5-6H,4H2,1H3,(H,13,14)/t6-/m1/s1
• InChI Key: GATIIXYLIXZALQ-ZCFIWIBFSA-N
• Canonical SMILES: CC(CC1=C(C=CC(=C1)F)F)C(=O)O
• Isomeric SMILES: C[C@H](CC1=C(C=CC(=C1)F)F)C(=O)O
• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol

Description

(2R)-3-(2,5-Difluorophenyl)-2-methylpropanoic acid, commonly known as Fmoc-Difluoro-β-alanine, is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of β-alanine, a non-proteinogenic amino acid that is widely distributed in nature. Fmoc-Difluoro-β-alanine is a useful tool for the synthesis of peptides and proteins, and it has been extensively studied for its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of Fmoc-Difluoro-β-alanine is not fully understood, but it is believed to act as a competitive inhibitor of β-alanine transporters in cells. This inhibition leads to an increase in the concentration of β-alanine in cells, which has been shown to have a variety of physiological effects.
Biochemical and Physiological Effects
Fmoc-Difluoro-β-alanine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the concentration of β-alanine in cells, which can lead to an increase in carnosine synthesis. Carnosine is a dipeptide that has been shown to have a variety of physiological effects, including antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using Fmoc-Difluoro-β-alanine in lab experiments include its ability to protect the amino group of β-alanine, which allows for selective deprotection of other functional groups. Its solubility in organic solvents also makes it a useful tool for peptide synthesis. The limitations of using Fmoc-Difluoro-β-alanine include its cost and the potential for toxicity at high concentrations.

Future Directions

There are several future directions for the use of Fmoc-Difluoro-β-alanine in scientific research. One potential application is in the synthesis of novel peptides and proteins with improved properties, such as increased stability or activity. Another potential application is in the development of new drugs for the treatment of various diseases, such as cancer or neurodegenerative disorders.
Conclusion
Fmoc-Difluoro-β-alanine is a useful tool for the synthesis of peptides and proteins, and it has been extensively studied for its potential applications in drug discovery and development. Its ability to protect the amino group of β-alanine and its solubility in organic solvents make it a valuable tool for lab experiments. Further research is needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

Fmoc-Difluoro-β-alanine can be synthesized using a variety of methods, including the reaction of Fmoc-β-alanine with difluoroacetic anhydride, or the reaction of Fmoc-β-alanine with difluoromethyl ketone. The resulting product is a white powder that is soluble in organic solvents such as methanol and dimethyl sulfoxide.

Scientific Research Applications

Fmoc-Difluoro-β-alanine has been used in a wide range of scientific research applications, including peptide synthesis, protein engineering, and drug discovery. It is a useful tool for the synthesis of peptides and proteins due to its ability to protect the amino group of β-alanine. This protection allows for the selective deprotection of other functional groups, such as the carboxyl group, which is necessary for peptide synthesis.